Cas no 532965-50-7 (methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate)

• Product Name: methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate
• CAS No: 532965-50-7
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.346421957016
• CID: 6466086
• Update Time: 2025-10-30

methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate
• Benzoic acid, 4-[[(2,3-dihydro-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)carbonyl]amino]-, methyl ester

• Inchi： 1S/C15H13N3O4S/c1-22-14(21)9-2-4-10(5-3-9)17-12(19)11-8-16-15-18(13(11)20)6-7-23-15/h2-5,8H,6-7H2,1H3,(H,17,19)
• InChI Key： LXSMBELDPBEZLR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2C(=O)N3CCSC3=NC=2)=O)C=C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 11.51±0.70(Predicted)

Additional information on methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate

Methyl 4-{5-Oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate: An Overview of a Promising Compound (CAS No. 532965-50-7)

Methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate (CAS No. 532965-50-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable candidate for further investigation in various medical and scientific domains.

The chemical structure of methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate is characterized by a central thiazolopyrimidine core linked to a substituted benzoate moiety. The presence of the thiazole and pyrimidine rings confers specific electronic and steric properties that are crucial for its biological activity. The methyl ester group at the benzoate position adds additional functional versatility, making it an attractive target for synthetic modifications and derivatizations.

In recent years, there has been a growing interest in the development of novel compounds with potent and selective biological activities. Methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have highlighted its efficacy as an inhibitor of kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases.

The pharmacological profile of methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate has been extensively investigated through in vitro and in vivo models. In vitro assays have shown that this compound exhibits high selectivity and potency against specific targets. For example, it has been reported to inhibit the activity of certain kinases with nanomolar IC₅₀ values. These findings suggest that it could be a valuable lead compound for the development of targeted therapies.

In addition to its potential as a kinase inhibitor, methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate has also been explored for its anti-inflammatory properties. Preclinical studies have demonstrated its ability to modulate inflammatory responses by interfering with key signaling pathways. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for the production of this compound. These improvements have facilitated its availability for further research and development.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds before they can be approved for therapeutic use. While methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate is still in the early stages of clinical evaluation, preliminary data from Phase I trials have shown promising results. These trials have focused on assessing the pharmacokinetics and safety profile of the compound in healthy volunteers. The results indicate that it is well-tolerated at therapeutic doses with no significant adverse effects observed.

The future prospects for methyl 4-{5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-amido}benzoate are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties through structural modifications. Additionally, efforts are being made to identify new therapeutic applications beyond its current focus areas.

In conclusion, methyl 4-{5-oxo-H,H,H-^i,i,H-^i,i,H-^i,i,H-^i,i,H-^i,i,_apyrimidine-6-amido}benzoate (CAS No. 532965-50-) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for further development as a potential therapeutic agent.